N-(3-formyl-5-(trifluoromethyl)phenyl)acetamide

• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol
• IUPAC Name: N-[3-formyl-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C10H8F3NO2/c1-6(16)14-9-3-7(5-15)2-8(4-9)10(11,12)13/h2-5H,1H3,(H,14,16)
• InChI Key: XAWFKFNVXBBHPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C=O

Description

N-(3-formyl-5-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C10H8F3NO2 and its molecular weight is 231.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(dimethoxymethyl)-5-(trifluoromethyl)aniline in dichloromethane (5 ml) at 0° C., triethyl amine (0.2 ml) was added followed by acetyl chloride. Reaction mixture was stirred at rt for 2 h. Then dichloromethane was removed under reduced pressure. Reaction mixture was diluted with ether, washed with water, brine and dried. Crude residue was column chromatographed to yield 170 mg of the amide. Then solvent was removed and the crude residue was column purified (40% ethylacetate/60% hexanes) to yield 100 mg of N-(3-(dimethoxymethyl)-5-(trifluoromethyl)phenyl)acetamide.